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Compound of Interest

Compound Name: 4-Bromo-2-methylphenol

Cat. No.: B185452

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-Bromo-2-methylphenol (CAS
No: 2362-12-1). Adherence to these procedures is crucial for ensuring laboratory safety and
minimizing risk.

Hazard Identification and Personal Protective Equipment
(PPE)

4-Bromo-2-methylphenol is a hazardous substance that requires stringent safety protocols.
The primary hazards include acute oral toxicity, skin irritation, serious eye irritation, and
potential respiratory irritation.[1][2][3][4] Therefore, the use of appropriate personal protective
equipment is mandatory.
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PPE Category

Minimum Requirement

Specifications and Best
Practices

Eye and Face Protection

Safety goggles and face shield

Goggles must provide a
complete seal around the
eyes. A face shield should be
worn over the goggles,
especially during procedures
with a risk of splashing.[3][4]

Hand Protection

Chemical-resistant gloves

Double-layered nitrile gloves
are recommended for
incidental contact. For direct
handling or risk of splash,
heavy-duty neoprene or butyl
rubber gloves should be
considered.[5] Gloves must be
inspected before use and
changed immediately upon

contamination.[5][6]

Skin and Body Protection

Chemical-resistant laboratory

coat

Along-sleeved lab coat that is
fully buttoned is required.
Ensure the material is
appropriate for handling
corrosive and toxic

substances.[1][5]

Respiratory Protection

NIOSH-approved respirator

A dust mask, such as an N95
or P95, should be used when
handling the solid form to
prevent inhalation of dust
particles.[1] For handling large
quantities or in case of
inadequate ventilation, a
respirator with appropriate
cartridges (e.g., ABEKP2) is
advised.[1]
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hvsical and Chemical :

Property Value

Appearance White to off-white solid/powder[7]

Molecular Formula C7H7Bro[2][7]

Molecular Weight 187.03 g/mol [2]

Melting Point 62-67 °C[4]

Solubility Slightly soluble in water, soluble in organic
solvents.[7]

Stability Stable under normal storage conditions.[1][7]

Operational Plan: Step-by-Step Handling
Procedures

A systematic workflow is essential to minimize exposure and prevent contamination. All
handling of 4-Bromo-2-methylphenol, particularly weighing and solution preparation, must
occur in a designated area within a certified chemical fume hood.[1][3]

Pre-Handling Preparations

o Fume Hood Verification: Before starting any work, ensure the chemical fume hood is certified
and functioning correctly.

o Designated Area: Establish a specific area within the fume hood for handling 4-Bromo-2-
methylphenol to contain any potential spills or contamination.

o Assemble Equipment: Gather all necessary equipment and reagents (e.g., spatulas, weigh
boats, solvents, glassware) and place them inside the fume hood before introducing the
chemical.

o Emergency Equipment Check: Locate the nearest emergency shower and eyewash station
and confirm they are unobstructed and operational.[8]

Handling the Compound
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» Donning PPE: Put on all required personal protective equipment as detailed in the PPE table
before entering the designated handling area.

» Weighing and Transfer: Carefully weigh the solid 4-Bromo-2-methylphenol within the fume
hood. Use a clean, dedicated spatula and weigh boat to minimize dust generation.

e Solution Preparation: If preparing a solution, slowly add the solid compound to the solvent to
avoid splashing. Gently swirl or stir the mixture to aid dissolution.

» Container Management: Keep all containers with 4-Bromo-2-methylphenol tightly sealed
when not in use.[1][3][7]

Post-Handling Procedures

o Decontamination: Clean and decontaminate all surfaces and equipment within the fume
hood that may have come into contact with the compound.

» PPE Removal: Carefully remove PPE, avoiding contact with any potentially contaminated
outer surfaces. Gloves should be removed last.

e Hand Washing: Thoroughly wash hands with soap and water after all handling procedures
are complete.[1][3]

Experimental Protocol: General Synthesis Involving
4-Bromo-2-methylphenol

The following is a generalized protocol for a reaction where 4-Bromo-2-methylphenol is used
as a starting material, for instance, in a condensation reaction.

o Reaction Setup: In a four-necked round-bottom flask equipped with a stirrer, condenser, and
dropping funnel, dissolve the appropriate starting material (e.g., an aldehyde) in a suitable
solvent like ethanol.

e Reagent Preparation: In a separate beaker, dissolve 4-Bromo-2-methylphenol in the same
solvent.
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e Reaction Execution: Slowly add the 4-Bromo-2-methylphenol solution to the reaction flask
from the dropping funnel while stirring. The reaction mixture may be heated to reflux and
stirred for several hours to ensure completion.

o Work-up: After the reaction is complete, allow the mixture to cool. The product may
precipitate out and can be collected by filtration. If not, the solvent may need to be removed
under reduced pressure.

 Purification: The crude product can be purified by recrystallization from a suitable solvent to
obtain the final pure compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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